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Compound of Interest

Compound Name: Prisma APH

Cat. No.: B1178968

Disclaimer: The term "Prisma APH" is not uniquely identified in publicly available safety and
disposal documentation. This guide assumes "Prisma APH" is an affinity chromatography resin
used in laboratory and drug development settings for protein purification. The following
procedures are based on general best practices for the disposal of such materials and their
associated chemical waste. Always consult your institution's Environmental Health and Safety
(EHS) department and the product-specific Safety Data Sheet (SDS) for definitive guidance.

This document provides essential safety and logistical information for the proper disposal of
used Prisma APH affinity chromatography resin and associated waste streams. Adherence to
these procedures is critical for ensuring laboratory safety and regulatory compliance.

Immediate Safety and Waste Segregation

Proper disposal begins at the point of generation. Segregating waste streams is crucial to
prevent dangerous chemical reactions and to ensure compliant disposal. The primary waste
streams generated from a typical affinity chromatography workflow are the used resin (solid or
slurry), flammable solvent waste, and potentially corrosive or aqueous waste.

Experimental Protocol for Waste Segregation:

o Establish a Designated Satellite Accumulation Area (SAA): Set up a designated area in the
laboratory for the collection of hazardous waste, in compliance with institutional and
regulatory guidelines.[1][2]
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» Prepare Labeled Waste Containers:

o Solid Waste (Used Resin): Use a clearly labeled, leak-proof container for the used
chromatography resin. The label should read "Hazardous Waste: Used Chromatography
Resin" and list any potential contaminants.

o Flammable Liquid Waste: Use a dedicated, properly vented container designed for
flammable liquids.[3] Label it "Hazardous Waste: Flammable Liquids" and list the contents
(e.g., "Waste Ethanol >24%").

o Agueous Waste: Use a separate container for non-hazardous agueous waste (e.g., buffers
with a pH between 5.0 and 12.5) that may be suitable for drain disposal, pending
institutional approval.[1] Corrosive aqueous waste (pH < 2 or = 12.5) must be collected as
hazardous waste.[2][4]

o Segregate Incompatible Chemicals: Never mix different waste streams in the same
container. Specifically, keep flammable liquids away from oxidizing agents, acids, and bases
to prevent violent reactions.[1][3]

Step-by-Step Disposal Procedures

Protocol for Column Decommissioning and Resin Disposal:

e Flush the Column: After the final chromatography run, flush the column with a series of
appropriate solutions to remove any remaining product and contaminants. This typically
involves washing with buffers, followed by a cleaning or sanitization solution, and finally the
storage solution (often an ethanol solution).

e Collect Liquid Waste: Collect all effluent from the flushing and cleaning steps into the
appropriate, labeled hazardous waste containers (e.g., flammable liquid waste for ethanol
solutions). Ethanol concentrations of 24% or higher are generally classified as hazardous
waste.[5] Pouring ethanol down the drain is prohibited by regulations.[3][6]

e Remove the Resin:

o For pre-packed columns, the entire column may be disposed of as a single unit.
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o For self-packed columns, carefully unpack the resin slurry.

o Assess Resin Contamination: The primary factor determining the disposal route for the resin
is its potential contamination.

o Non-Hazardous Contaminants: If the resin was used exclusively with non-hazardous
biological materials (e.g., standard proteins, antibodies) and has been thoroughly cleaned,
it may be considered non-hazardous solid waste.[7][8]

o Hazardous Contaminants: If the resin has been exposed to heavy metals, toxic chemicals,
or potent biological agents, it must be treated as hazardous waste.[7][9]

» Containerize the Resin: Transfer the used resin (as a slurry or drained solid) into the
designated "Hazardous Waste: Used Chromatography Resin" container. Ensure the
container is securely sealed.[10]

» Arrange for Waste Pickup: Once the waste container is full (or after a designated
accumulation time, typically not exceeding one year for partially filled containers in an SAA),
contact your institution's EHS department to arrange for pickup by a licensed hazardous
waste disposal contractor.[2][5]

Quantitative Data Summary

The following table summarizes key quantitative thresholds and codes relevant to the disposal
of waste from affinity chromatography.
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Parameter

Guidelinel/Value

EPA Waste Code Regulatory Context

Considered an

Ethanol Concentration = 24% D001 ignitable hazardous
waste.[1][5]
Considered a

Aqueous Waste pH <200r=125 D002 corrosive hazardous
waste.[2][4][11]
Maximum

SAA Liquid Waste accumulation volume

o 55 gallons N/A

Limit for hazardous waste
in a lab SAA.[2]
Maximum

SAA Acutely Toxic 1 quart (liquid) / 1 kg P-List accumulation for

-Lis
Waste (solid) acutely toxic "P-listed"

chemicals.[2]

Disposal Workflow and Logic Diagrams

The following diagrams illustrate the decision-making process and workflow for the proper

disposal of Prisma APH waste.
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Prisma APH Disposal Workflow
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Caption: Workflow for segregating and disposing of waste from chromatography.
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Decision Logic for Liquid Waste
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Caption: Decision tree for classifying laboratory liquid chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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